Cas no 1227591-23-2 (7-Bromo-5-hydroxyindole-3-carboxaldehyde)

• Product Name: 7-Bromo-5-hydroxyindole-3-carboxaldehyde
• CAS No: 1227591-23-2
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 4821523
• Update Time: 2025-06-11

7-Bromo-5-hydroxyindole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-hydroxyindole-3-carboxaldehyde

• Inchi： 1S/C9H6BrNO2/c10-8-2-6(13)1-7-5(4-12)3-11-9(7)8/h1-4,11,13H
• InChI Key： XJZAJLWEHDSJJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(C=O)=CNC=21)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 1.8
• Topological Polar Surface Area: 53.1

Additional information on 7-Bromo-5-hydroxyindole-3-carboxaldehyde

Introduction to 7-Bromo-5-hydroxyindole-3-carboxaldehyde (CAS No: 1227591-23-2)

7-Bromo-5-hydroxyindole-3-carboxaldehyde, with the chemical formula C9H6BrNO2, is a significant intermediate in the field of pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both bromine and hydroxyl functional groups on the indole core enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The compound's unique structure, featuring a aldehyde group at the 3-position and a bromine substituent at the 7-position, allows for versatile chemical modifications. These modifications can be exploited to create novel analogs with tailored pharmacological properties. In recent years, 7-Bromo-5-hydroxyindole-3-carboxaldehyde has been extensively studied for its role in the synthesis of bioactive molecules targeting various diseases.

One of the most promising areas of research involving 7-Bromo-5-hydroxyindole-3-carboxaldehyde is in the development of anticancer agents. Indole derivatives have shown significant promise in preclinical studies as inhibitors of kinases and other enzymes involved in tumor proliferation. The bromine atom in 7-Bromo-5-hydroxyindole-3-carboxaldehyde serves as a handle for further functionalization, enabling the creation of molecules that can selectively bind to cancer-specific targets. Recent studies have demonstrated that compounds derived from this intermediate exhibit potent activity against several types of cancer cells, including those resistant to conventional chemotherapies.

Another area where 7-Bromo-5-hydroxyindole-3-carboxaldehyde has shown promise is in the treatment of neurodegenerative diseases. The indole core is a common structural motif in natural products known to interact with central nervous system receptors. Researchers have leveraged this property to develop potential treatments for conditions such as Alzheimer's and Parkinson's disease. The hydroxyl and aldehyde groups provide multiple sites for chemical modification, allowing for the design of molecules that can modulate neurotransmitter activity or inhibit pathological protein aggregation.

The synthesis of 7-Bromo-5-hydroxyindole-3-carboxaldehyde typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include bromination of an indole derivative followed by selective hydroxyl group introduction and formylation at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 7-Bromo-5-hydroxyindole-3-carboxaldehyde has found utility in materials science. The indole scaffold is known to contribute to the fluorescence properties of certain organic materials, making it valuable in the development of optoelectronic devices such as organic light-emitting diodes (OLEDs). Researchers have explored derivatives of this compound as emissive layers in OLEDs, demonstrating improved efficiency and color purity.

The growing interest in 7-Bromo-5-hydroxyindole-3-carboxaldehyde has spurred innovation in synthetic chemistry. New catalytic systems and green chemistry approaches have been developed to improve yields and reduce waste in its production. These advancements not only make the compound more sustainable but also open up new avenues for its application in drug discovery and material science.

Future research directions may focus on exploring the structure-activity relationships (SAR) of 7-Bromo-5-hydroxyindole-3-carboxaldehyde derivatives. By systematically varying substituents on the indole core, researchers can gain deeper insights into how different functional groups influence biological activity. This information will be crucial for designing next-generation therapeutics with enhanced efficacy and reduced side effects.

Moreover, computational methods such as molecular modeling and virtual screening are being increasingly employed to accelerate the discovery process. These tools can help predict how different analogs of 7-Bromo-5-hydroxyindole-3-carboxaldehyde will interact with biological targets, thereby guiding experimental efforts more efficiently.

In conclusion, 7-Bromo-5-hydroxyindole-3-carboxaldehyde (CAS No: 1227591-23-2) is a versatile intermediate with significant potential in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules targeting various diseases, while also serving as a building block for advanced materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in both academia and industry.